Cas no 1780-46-7 (2-ethyl-3-oxobutanenitrile)

• Product Name: 2-ethyl-3-oxobutanenitrile
• CAS No: 1780-46-7
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1366532
• PubChem ID: 14434846
• Update Time: 2025-05-20

2-ethyl-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-ethyl-3-oxo-
• SY343211
• 1780-46-7
• AKOS009860091
• EN300-182529
• 2-ethyl-3-oxobutanenitrile
• MFCD12115813
• SCHEMBL3314323
• 3-cyanopentanone
• G38979

• Inchi： 1S/C6H9NO/c1-3-6(4-7)5(2)8/h6H,3H2,1-2H3
• InChI Key： BNOSMUJYKYEPSR-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)CC

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Additional information on 2-ethyl-3-oxobutanenitrile

2-Ethyl-3-Oxobutanenitrile (CAS No. 1780-46-7): A Comprehensive Overview

2-Ethyl-3-Oxobutanenitrile (commonly referred to as CAS No. 1780-46-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and reactivity, has garnered attention in recent years due to its potential in advanced chemical synthesis and material development.

The molecular structure of 2-Ethyl-3-Oxobutanenitrile consists of a four-carbon chain with an ethyl group attached to the second carbon and a nitrile group on the third carbon, creating a distinctive chemical environment that facilitates a wide range of reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable advancements involving 2-Ethyl-3-Oxobutanenitrile is its application in the development of novel polymer materials. Researchers have demonstrated that this compound can serve as a building block for creating high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. These findings have opened new avenues for its use in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

In addition to its role in polymer synthesis, 2-Ethyl-3-Oxobutanenitrile has also been explored for its potential in catalytic processes. Recent investigations have revealed that this compound can act as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This discovery has implications for the optimization of industrial chemical processes, particularly in the production of fine chemicals and specialty materials.

The environmental impact of 2-Ethyl-3-Oxobutanenitrile has also been a topic of interest among scientists. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, making it a more sustainable option compared to some traditional chemicals used in similar applications. Efforts are ongoing to further enhance its eco-friendliness through modifications to its synthesis process.

Looking ahead, the continued exploration of 2-Ethyl-3-Oxobutanenitrile is expected to yield further breakthroughs in areas such as drug delivery systems and advanced materials science. Its unique combination of chemical reactivity and structural versatility positions it as a key player in the development of next-generation technologies.

In conclusion, 2-Ethyl-3-Oxobutanenitrile (CAS No. 1780-46-7) is a compound with immense potential across multiple disciplines. Its applications span from chemical synthesis to material development, with ongoing research promising even greater contributions to scientific progress.